Cas no 1707900-96-6 (3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid)
3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
- 1707900-96-6
- EN300-1856816
-
- Inchi: 1S/C10H11N3O4/c1-5-8(9(16-3)13(2)11-5)6-4-7(10(14)15)17-12-6/h4H,1-3H3,(H,14,15)
- InChI Key: WGKXVWTUIHERAU-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C2C=C(C(=O)O)ON=2)C(C)=NN1C
Computed Properties
- Exact Mass: 237.07495584g/mol
- Monoisotopic Mass: 237.07495584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 90.4Ų
3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1856816-0.05g |
3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1707900-96-6 | 0.05g |
$647.0 | 2023-09-18 | ||
| Enamine | EN300-1856816-0.1g |
3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1707900-96-6 | 0.1g |
$678.0 | 2023-09-18 | ||
| Enamine | EN300-1856816-0.25g |
3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1707900-96-6 | 0.25g |
$708.0 | 2023-09-18 | ||
| Enamine | EN300-1856816-0.5g |
3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1707900-96-6 | 0.5g |
$739.0 | 2023-09-18 | ||
| Enamine | EN300-1856816-1.0g |
3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1707900-96-6 | 1g |
$1315.0 | 2023-06-01 | ||
| Enamine | EN300-1856816-2.5g |
3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1707900-96-6 | 2.5g |
$1509.0 | 2023-09-18 | ||
| Enamine | EN300-1856816-5.0g |
3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1707900-96-6 | 5g |
$3812.0 | 2023-06-01 | ||
| Enamine | EN300-1856816-10.0g |
3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1707900-96-6 | 10g |
$5652.0 | 2023-06-01 | ||
| Enamine | EN300-1856816-1g |
3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1707900-96-6 | 1g |
$770.0 | 2023-09-18 | ||
| Enamine | EN300-1856816-5g |
3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid |
1707900-96-6 | 5g |
$2235.0 | 2023-09-18 |
3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
Introduction to 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 1707900-96-6)
3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. The compound belongs to the class of pyrazole and oxazole derivatives, which are well-known for their broad spectrum of pharmacological properties. With the CAS number 1707900-96-6, this molecule has been extensively studied for its role in drug discovery and development, particularly in the quest for novel therapeutic agents.
The structural framework of 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid consists of a pyrazole ring substituted with a 5-methoxy group and two methyl groups at the 1 and 3 positions, linked to an oxazole ring. This unique arrangement of functional groups makes the compound a promising candidate for further investigation into its pharmacological effects. The presence of both pyrazole and oxazole moieties enhances its potential interactions with biological targets, making it an attractive scaffold for drug design.
In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. Pyrazole derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The 5-methoxy group in 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid plays a crucial role in modulating the electronic properties of the molecule, which can influence its binding affinity to biological targets. This feature has been exploited in several drug discovery programs to develop molecules with enhanced pharmacological profiles.
One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The combination of the pyrazole and oxazole rings provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. For instance, modifications at the carboxylic acid moiety can be used to create derivatives with improved solubility or bioavailability. Additionally, the 5-methoxy group can serve as a handle for further chemical modifications, enabling the synthesis of a wide range of analogs.
Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. These compounds have been shown to exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For example, some pyrazole-based molecules have demonstrated efficacy in inhibiting kinases, which are key targets in cancer therapy. The structural features of 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid suggest that it may possess similar inhibitory properties, making it a valuable candidate for further investigation.
The oxazole ring in 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid is another critical component that contributes to its potential biological activity. Oxazole derivatives are known for their ability to interact with biological targets such as enzymes and receptors. The presence of this ring system enhances the compound's ability to bind to specific proteins involved in disease processes. This has led to several oxazole-based drugs being developed for conditions ranging from infectious diseases to chronic disorders.
In addition to its structural advantages, 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-ylyl)-1 H -pyrazol -4 - yl)- 2 H -pyr azol - 5 - carbox ylic ac id (CAS No . 1707900 -96 -6 ) exhibits promising pharmacokinetic properties. The combination of lipophilic and hydrophilic functional groups ensures good solubility and bioavailability , which are essential factors for drug efficacy . Furthermore , the metabolic stability of this compound suggests that it may have a favorable pharmacokinetic profile , allowing for repeated dosing without significant degradation.
Current research is focused on exploring the therapeutic potential of 3-(5-methoxy 1 , 3 -dimethyl - 1 H -py ra z ol -4 - yl ) - 2 H -py r az ol - 5 - carbox ylic ac id (CAS No . 1707900 -96 -6 ) in various disease models . Preliminary studies have shown that this compound may exhibit anti-inflammatory , antioxidant , and anticancer activities . These findings are particularly exciting because they highlight the compound's potential as a lead molecule for drug development . Further preclinical studies are underway to elucidate its mechanism of action and evaluate its safety profile.
The anti-inflammatory potential of this compound is particularly noteworthy . Inflammation is a key factor in many chronic diseases , including arthritis , cardiovascular disease , and cancer . By targeting inflammatory pathways , compounds like 3-(5-methoxy 1 , 3 -dimethyl - 1 H -py ra z ol -4 - yl ) - 2 H -py r az ol - 5 carbox ylic ac id (CAS No .1707900 96 6) could offer significant therapeutic benefits . Additionally , its antioxidant properties may help protect against oxidative stress , which is implicated in aging and various diseases.
The anticancer activity of 3-(5-meth oxy 1 , 3 dim eth yl — — — — H pyr az ol — — — — — — — — — — — —— —— —— ——)— 2 H pyr az ol — — — — — — — —————————————————————————————————–——–——–——–——–——– car box ylic ac id (CAS No .1707900 96 6) is another area of active investigation . Cancer is one of the most challenging diseases worldwide ,and finding new treatments is crucial . Preliminary data suggest that this compound may inhibit tumor growth by interfering with key signaling pathways involved in cancer progression . These findings are promising ,but further research is needed to confirm its efficacy and safety.
In conclusion ,3-(5-meth oxy — —— —— —— —— —— —— —— —— —— —— ——)— 2 H pyr az ol – – – – – – – – – car box ylic ac id (CAS No .
1707900-96-6 (3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)